Cas no 2639408-91-4 (Ethyl 5-amino-4-chloro-2-acetamidobenzoate)

• Product Name: Ethyl 5-amino-4-chloro-2-acetamidobenzoate
• CAS No: 2639408-91-4
• MF: C₁₁H₁₃ClN₂O₃
• MW: 256.685521841049
• CID: 5663216
• PubChem ID: 165903500
• Update Time: 2025-06-23

Ethyl 5-amino-4-chloro-2-acetamidobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-amino-4-chloro-2-acetamidobenzoate
• 2639408-91-4
• EN300-27730669
• Ethyl 5-amino-4-chloro-2-acetamidobenzoate

• Inchi： 1S/C11H13ClN2O3/c1-3-17-11(16)7-4-9(13)8(12)5-10(7)14-6(2)15/h4-5H,3,13H2,1-2H3,(H,14,15)
• InChI Key： LEOJZLMZQPDZJW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C(=O)OCC)=C(C=1)NC(C)=O)N

Computed Properties

• Exact Mass: 256.0614700g/mol
• Monoisotopic Mass: 256.0614700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 81.4Ų

Additional information on Ethyl 5-amino-4-chloro-2-acetamidobenzoate

Ethyl 5-Amino-4-Chloro-2-Acetamidobenzoate: A Multifunctional Compound with Promising Therapeutic Applications

Ethyl 5-Amino-4-Chloro-2-Acetamidobenzoate, identified by its CAS number 2639408-91-4, has emerged as a significant compound in the field of pharmaceutical research due to its unique structural characteristics and potential biological activities. This compound belongs to the family of substituted benzoic acid derivatives, which are widely studied for their diverse pharmacological profiles. The molecular structure of Ethyl 5-Amino-4-Chloro-2-Acetamidobenzoate features a benzene ring substituted with an amino group at the 5-position, a chloro group at the 4-position, and an acetamido group at the 2-position, with an ethyl chain extending from the benzene ring. These functional groups contribute to its ability to interact with various biological targets, making it a valuable candidate for drug development.

Recent advancements in medicinal chemistry have highlighted the importance of Ethyl 5-Amino-4-Chloro-2-Acetamidobenzoate in the design of novel therapeutics. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties by modulating the NF-κB signaling pathway, which is a key regulator of inflammatory responses. The research team used molecular docking simulations to identify the binding interactions between Ethyl 5-Amino-4-Chloro-2-Acetamidobenzoate and the NF-κB subunit p65, revealing a high affinity for the protein's active site. This finding suggests that the compound could be developed into a targeted therapy for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the antimicrobial activity of Ethyl 5-Amino-4-Chloro-2-Acetamidobenzoate. A 2024 study published in Antimicrobial Agents and Chemotherapy reported that this compound displays broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The researchers found that the compound's mechanism of action involves disrupting bacterial cell membranes and inhibiting the synthesis of essential proteins. The study also highlighted the compound's potential as an alternative to conventional antibiotics, particularly in the context of increasing antibiotic resistance.

The synthesis of Ethyl 5-Amino-4-Chloro-2-Acetamidobenzoate has been optimized to enhance its yield and purity. A 2023 paper in Organic & Biomolecular Chemistry described a novel synthetic route involving a multi-step process that includes chlorination, acetylation, and esterification. The study emphasized the importance of reaction conditions, such as temperature and solvent selection, in achieving the desired product. This synthetic approach not only improves the efficiency of production but also reduces the environmental impact of the process, aligning with the principles of green chemistry.

Pharmacokinetic studies on Ethyl 5-Amino-4-Chloro-2-Acetamidobenzoate have shown promising results. A 2024 preclinical study published in Drug Metabolism and Disposition evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) properties in animal models. The results indicated that the compound has good oral bioavailability and a favorable half-life, which are critical parameters for drug development. The study also suggested that the compound is primarily metabolized in the liver, with minimal renal excretion, which is beneficial for patients with compromised kidney function.

Moreover, the safety profile of Ethyl 5-Amino-4-Chloro-2-Acetamidobenzoate has been investigated in preclinical trials. A 2023 study in Toxicological Sciences found that the compound exhibits low toxicity in various in vitro and in vivo models. The researchers conducted a comprehensive assessment of the compound's genotoxicity, mutagenicity, and carcinogenic potential, concluding that it poses minimal risk to human health. These findings support the compound's potential for further clinical development.

The structural versatility of Ethyl 5-Amino-4-Chloro-2-Acetamidobenzoate allows for modifications to enhance its therapeutic efficacy. For example, the introduction of different substituents on the benzene ring or the ethyl chain can lead to the development of analogs with improved potency or selectivity. A 2024 review article in Drug Discovery Today discussed the potential of structure-based drug design to optimize the properties of this compound, emphasizing the importance of computational tools in predicting the outcomes of structural modifications.

Additionally, the compound's potential applications in the treatment of neurodegenerative diseases have been explored. A 2023 study published in Neuropharmacology investigated the effects of Ethyl 5-Amino-4-Chloro-2-Acetamidobenzoate on Alzheimer's disease models. The researchers found that the compound reduces the accumulation of amyloid-beta plaques and improves cognitive function in animal models. These findings suggest that the compound could be a valuable candidate for the development of therapies targeting neurodegenerative disorders.

Despite its promising properties, the development of Ethyl 5-Amino-4-Chloro-2-Acetamidobenzoate as a therapeutic agent is still in its early stages. Ongoing research is focused on understanding the compound's mechanisms of action at a molecular level and identifying potential targets for further optimization. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical applications.

In conclusion, Ethyl 5-Amino-4-Chloro-2-Acetamidobenzoate, with its unique structural features and diverse biological activities, represents a significant advancement in the field of pharmaceutical research. The compound's potential applications in anti-inflammatory therapy, antimicrobial treatment, and neurodegenerative disease management highlight its importance as a multifunctional drug candidate. Continued research and development are essential to fully realize its therapeutic potential and bring it to the market for the benefit of patients worldwide.